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Compound of Interest

Compound Name: (1H-Pyrrol-2-YL)methanamine

Cat. No.: B1278767

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,
and potential applications of (1H-Pyrrol-2-YL)methanamine. This compound serves as a
valuable building block in medicinal chemistry and organic synthesis, owing to its unique
structural features.

Core Molecular Data

(1H-Pyrrol-2-YL)methanamine is a primary amine attached to a pyrrole ring at the 2-position.
The presence of both a nucleophilic amine group and an electron-rich aromatic pyrrole ring
makes it a versatile intermediate for the synthesis of more complex heterocyclic compounds.[1]

Property Value Source

Molecular Formula CsHsN:2 PubChem[1]
Molecular Weight 96.13 g/mol PubChem[1]
IUPAC Name (1H-pyrrol-2-yl)methanamine PubChem[1]
CAS Number 64608-72-6 PubChem[1]

Synthesis and Experimental Protocols
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The synthesis of (1H-Pyrrol-2-YL)methanamine can be achieved through various reductive
pathways, commonly starting from readily available pyrrole precursors like pyrrole-2-
carbaldehyde or pyrrole-2-carbonitrile.[1] These methods are generally efficient and yield the
desired product in high purity.

Experimental Protocol: Reduction of Pyrrole-2-
carbonitrile

This protocol details a common method for the synthesis of (1H-Pyrrol-2-YL)methanamine via
the reduction of pyrrole-2-carbonitrile using a reducing agent such as Lithium Aluminium
Hydride (LiAlHa4).

Materials:

Pyrrole-2-carbonitrile

Lithium Aluminium Hydride (LiAIH4)

Anhydrous Tetrahydrofuran (THF)

2.5 M Sulfuric Acid (H2S0a)

Ethyl Ether

Magnesium Sulfate (MgSOa) or Sodium Sulfate (Na2SOa)

Dry Nitrogen or Argon gas
Procedure:

o Setup: A multi-necked round-bottom flask equipped with a magnetic stirrer, a dropping
funnel, and a reflux condenser is assembled and dried thoroughly. The system is then
flushed with dry nitrogen or argon gas to ensure an inert atmosphere.

e Reaction Mixture Preparation: A suspension of Lithium Aluminium Hydride (LiAlH4) in
anhydrous Tetrahydrofuran (THF) is prepared in the reaction flask and cooled to 0°C using
an ice bath.
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» Addition of Precursor: A solution of pyrrole-2-carbonitrile dissolved in anhydrous THF is
added dropwise to the stirred LiAlHa suspension at 0°C.

» Reaction: After the addition is complete, the reaction mixture is allowed to stir at 0°C for
several hours to ensure the complete reduction of the nitrile group.

e Quenching: The reaction is carefully quenched by the slow, dropwise addition of 2.5 M
sulfuric acid (H2S0Oa4) while maintaining the temperature at 0°C.

o Extraction: The resulting mixture is extracted multiple times with ethyl ether.

e Washing and Drying: The combined organic extracts are washed with brine (saturated NacCl
solution) and then dried over anhydrous magnesium sulfate (MgSQa) or sodium sulfate
(Naz2S0a).

e Solvent Removal: The drying agent is removed by filtration, and the solvent is evaporated
under reduced pressure to yield the crude product.

 Purification: The crude (1H-Pyrrol-2-YL)methanamine can be further purified by vacuum
distillation or chromatography if necessary.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis of (1H-Pyrrol-2-
YL)methanamine from pyrrole-2-carbonitrile.
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Caption: Synthesis workflow for (1H-Pyrrol-2-YL)methanamine.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1278767?utm_src=pdf-body
https://www.benchchem.com/product/b1278767?utm_src=pdf-body
https://www.benchchem.com/product/b1278767?utm_src=pdf-body
https://www.benchchem.com/product/b1278767?utm_src=pdf-body-img
https://www.benchchem.com/product/b1278767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Applications in Drug Development and Research

The pyrrole nucleus is a significant scaffold in medicinal chemistry, present in a variety of
natural products and synthetic drugs.[1] (1H-Pyrrol-2-YL)methanamine, with its reactive
amine and aromatic ring, is a key starting material for creating more elaborate pyrrole-
containing molecules.[1]

The amine group can participate in hydrogen bonding with biological targets like enzymes and
receptors, while the pyrrole ring can engage in T1t-1t stacking interactions, which can influence
the binding affinity and biological activity of a molecule.[1]

Derivatives of (1H-Pyrrol-2-YL)methanamine have been explored for various therapeutic
applications. For instance, N-substituted derivatives have been investigated as potential
serotonin transporter (SERT) inhibitors, indicating possible uses in treating mood disorders.[1]
Furthermore, the core structure is utilized in the synthesis of compounds with potential
cytotoxic activity against cancer cell lines and as dual inhibitors of acetylcholinesterase (AChE)
and BACE 1 for Alzheimer's disease research.[1][2] The compound is also a precursor for
creating complex heterocyclic systems and coordination complexes.[1]

The following logical diagram illustrates the role of (1H-Pyrrol-2-YL)methanamine as a
building block in the development of therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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